Cas no 22568-48-5 (1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]-)

• Product Name: 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]-
• CAS No: 22568-48-5
• MF: C₉H₇NO₄
• MW: 193.156182527542
• CID: 286959
• PubChem ID: 672296
• Update Time: 2025-05-25

1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]-
• 3,4-METHYLENEDIOXY-BETA-NITROSTYRENE
• 5-[(Z)-2-nitroethenyl]-1,3-benzodioxole
• (E)-(3,4-methylenedioxyphenyl)-1-nitroethene
• (E)-1-(3,4-dimethoxyphenyl)-2-(3,5-dimethoxyphenyl)ethene
• (E)-1-(3,4-methylenedioxyphenyl)-2-nitroethene
• (E)-1-(3',5'-dimethoxyphenyl)-2-(3,4-dimethoxyphenyl)et
• (E)-1,2-methylenedioxy-4-(2-nitrovinyl)benzene
• (E)-3,5,3',4'-tetramethoxystilbene
• 2-(3,4-(methylenedioxy)phenyl)-1-nitroethene
• 4-[(E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,2-dimethoxybenzene
• trans-3,5,3',4'-tetramethoxypiceatannol
• M3390
• Z3103063194
• 5-(2-NITRO-VINYL)-BENZO(1,3)DIOXOLE
• NSC 105303
• 3,4-Methylenedioxy-^b-nitrostyrene
• 3,4-Methylenedioxy-.beta.-nitrostyrene
• BRN 0192350
• 1-(2-Nitrovinyl)-3,4-methylenedioxybenzene
• Q27088901
• Styrene, 3,4-methylenedioxy-.beta.-nitro-
• 5-(2-nitrovinyl)-1,3-benzodioxole
• 3,4-Methylenedioxyb-Nitrostyrene
• 1485-00-3
• 5-[(E)-2-Nitroethenyl]-1,3-benzodioxole
• MNS (3,4-Methylenedioxy-
• DTXSID701276118
• HMS560K04
• CS-M3235
• 5-[(1E)-2-nitroethenyl)-1,3-benzodioxole
• BDBM50155928
• 5-(2-nitroethenyl)-1,3-dioxaindane
• (E)-5-(2-nitrovinyl)benzo[d][1,3]dioxole
• 5-(2-Nitroethenyl)-1,3-benzodioxole #
• MNS
• 5-(2-nitroethenyl)-2H-1,3-benzodioxole
• 5-[(E)-2-nitroethenyl]-1,3-dioxaindane
• NSC 10120
• EN300-633485
• A-nitrostyrene)
• LP00597
• NSC 170724
• 3,4-Methylenedioxy-.omega.-nitrostyrene
• AKOS000268973
• Cyto7E9
• BRD-K42205652-001-02-7
• Tox21_500597
• AKOS017269736
• 5-((E)-2-nitroethenyl)-1,3-benzodioxole
• HY-78263
• 22568-48-5
• HMS3261H16
• MNS, >=98% (HPLC), solid
• Syk Inhibitor III
• SBB007833
• 5-19-01-00545 (Beilstein Handbook Reference)
• 5-[(E)-2-nitroethenyl]-2H-1,3-benzodioxole
• 5-(2-Nitro-vinyl)-benzo[1,3]dioxole
• SCHEMBL744716
• E-2-(3,4-methylenedioxy)-nitrostyrene
• J-008476
• AI3-02050
• 3,4-Methylenedioxy-?-nitrostyrene
• MNS (3,4-Methylenedioxy-_-nitrostyrene, MDBN)
• MFCD00014575
• GTPL6048
• 5-[(1E)-2-nitroethenyl]-1,3-benzodioxole
• Styrene, 3,4-methylenedioxy-beta-nitro-
• CHEMBL596380
• 1,3-Benzodioxole, 5-(2-nitroethenyl)-
• 1,3-Benzodioxole, 5-nitrovinyl-
• HMS3229M07
• CCG-206794
• s4921
• 3,4-Methylenedioxy-1-(2-nitrovinyl)benzene
• NCGC00261282-01
• SDCCGSBI-0086714.P002
• AMY22069
• 3,4-(methylenedioxy)-beta-nitrostyrene
• SW219918-1
• MS-23043
• BCP19491
• NCGC00186015-01
• EN300-83338
• Ethene, 1-(3,4-methylendioxyphenyl)-2-nitro-
• Benzene, 2-nitroethenyl, 3,4-methylenedioxy
• Styrene, 3,4-(methylenedioxy)-b-nitro-
• NCGC00186015-06
• NSC 170724;5-(2-Nitrovinyl)benzodioxole
• CS-0356752

• MDL： MFCD00014575
• Inchi： 1S/C9H7NO4/c11-10(12)4-3-7-1-2-8-9(5-7)14-6-13-8/h1-5H,6H2/b4-3+
• InChI Key： KFLWBZPSJQPRDD-ONEGZZNKSA-N
• SMILES： O1COC2C=CC(/C=C/[N+](=O)[O-])=CC1=2

Computed Properties

• Exact Mass: 193.03751
• Monoisotopic Mass: 193.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3A^2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.401
• Melting Point: 159-163℃
• Boiling Point: 334.9 °C at 7
• Flash Point: 168.8 °C
• Refractive Index: 1.64
• PSA: 61.6
• LogP: 2.18590
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]-

1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- (CAS No: 22568-48-5)

The compound 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- (CAS No: 22568-48-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodioxole ring system with a nitroethenyl group. The benzodioxole moiety provides a rigid and aromatic framework, while the nitroethenyl group introduces electron-withdrawing properties and potential for photochemical reactivity.

Recent studies have highlighted the importance of benzodioxole derivatives in the development of advanced materials. For instance, researchers have explored the use of 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- in the creation of high-performance organic semiconductors. The compound's ability to undergo photochemical reactions under specific conditions makes it a promising candidate for applications in optoelectronics and photovoltaic devices. Additionally, its electron-withdrawing properties enhance the stability and efficiency of these materials under various environmental conditions.

In the field of medicinal chemistry, 1,3-Benzodioxole derivatives have shown potential as scaffolds for drug design. The nitroethenyl group in 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- can be modified to introduce bioactive functionalities. Recent research has demonstrated that this compound can serve as a precursor for the synthesis of bioactive molecules targeting specific cellular pathways. Its ability to modulate enzyme activity and interact with biological systems makes it a valuable tool in drug discovery efforts.

The synthesis of 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the subsequent introduction of the nitroethenyl group via electrophilic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic and industrial applications.

From an environmental perspective, benzodioxole derivatives like 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- are being investigated for their biodegradability and eco-friendly properties. Recent studies have focused on minimizing the environmental footprint of these compounds by developing sustainable synthesis pathways and exploring their degradation mechanisms under natural conditions. These efforts align with global initiatives to promote green chemistry and reduce waste in chemical manufacturing processes.

In conclusion, 1,3-Benzodioxole,5-[(1E)-2-nitroethenyl]- (CAS No: 22568-48-5) is a versatile compound with wide-ranging applications in materials science, medicinal chemistry, and environmental studies. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across these disciplines. As advancements in synthetic methods and material characterization continue to emerge, the potential of this compound to contribute to cutting-edge technologies remains vast and exciting.